Cas no 847399-80-8 (N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide
• CAS No: 847399-80-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5749517
• PubChem ID: 7113423
• Update Time: 2023-11-21

N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016487243
• F0664-0080
• 847399-80-8
• N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide
• N-(2,4-dimethylphenyl)-4-methyloxazole-5-carboxamide
• 5-Oxazolecarboxamide, N-(2,4-dimethylphenyl)-4-methyl-

• Inchi： 1S/C13H14N2O2/c1-8-4-5-11(9(2)6-8)15-13(16)12-10(3)14-7-17-12/h4-7H,1-3H3,(H,15,16)
• InChI Key： FRBIEQYWBLQRSD-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1C(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 290.3±40.0 °C(Predicted)
• pka: 11.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides